Cas no 54468-52-9 (3-Butenoic acid, 3-(aminocarbonyl)-)

• Product Name: 3-Butenoic acid, 3-(aminocarbonyl)-
• CAS No: 54468-52-9
• MF: C₅H₇NO₃
• MW: 129.113981485367
• CID: 335969
• PubChem ID: 19821444
• Update Time: 2025-04-19

3-Butenoic acid, 3-(aminocarbonyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Butenoic acid, 3-(aminocarbonyl)-
• 3-carbamoylbut-3-enoic acid
• BB 0262103
• SCHEMBL370643
• AKOS006360887
• 54468-52-9
• itaconic acid amide
• DTXSID20600324

• Inchi： 1S/C5H7NO3/c1-3(5(6)9)2-4(7)8/h1-2H2,(H2,6,9)(H,7,8)
• InChI Key： BLRZZXLJCJKJII-UHFFFAOYSA-N
• SMILES： OC(CC(=C)C(N)=O)=O

Computed Properties

• Exact Mass: 129.042593085g/mol
• Monoisotopic Mass: 129.042593085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 80.4Ų